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Compound of Interest |

N-(Tris(hydroxymethyl)methyl)-3-
Compound Name: amino-2-hydroxypropanesulfonic

acid

Cat. No.: B1223088

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation of a 1M stock solution of TAPSO
(3-[N-Tris(hydroxymethyl)methylamino]-2-hydroxypropanesulfonic acid), a biological buffer
commonly utilized in cell culture, biochemical assays, and pharmaceutical formulations.

Introduction

TAPSO is a zwitterionic buffer with a pKa of 7.6 at 25°C, making it an effective buffer in the
physiological pH range of 7.0 to 8.2. Its high water solubility and minimal interaction with
biological macromolecules make it a suitable choice for a variety of applications in life sciences
research and drug development. This protocol outlines the necessary steps to prepare a
concentrated 1M stock solution, which can be diluted to the desired working concentration for

various experimental needs.

Quantitative Data Summary

The following table summarizes the key quantitative data required for the preparation of a 1M
TAPSO stock solution.
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Parameter Value Unit
Molecular Weight of TAPSO 259.28[11[2][31[4] g/mol
Mass of TAPSO for 100 mL of

) 25.93 g
1M solution
Final Volume of Stock Solution 100 mL
Final Concentration 1 M
Saturation at 0°C 1.00 M

Experimental Protocol

This protocol details the materials and step-by-step procedure for preparing a 1M TAPSO stock
solution.

Materials:

TAPSO powder (Molecular Weight: 259.28 g/mol )

e High-purity, deionized or distilled water

» Beaker

e Graduated cylinder

e Magnetic stirrer and stir bar

¢ Weighing scale

e Spatula

» pH meter (optional, for pH adjustment of working solutions)
o Sterile storage bottles

Procedure:
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o Calculate the required mass of TAPSO: To prepare 100 mL of a 1M stock solution, weigh out
25.93 g of TAPSO powder using a weighing scale.

e Dissolve the TAPSO powder:

o Add approximately 70-80 mL of high-purity water to a beaker containing a magnetic stir
bar.

o Place the beaker on a magnetic stirrer and begin stirring.
o Gradually add the weighed TAPSO powder to the water while continuously stirring.

 Facilitate dissolution (if necessary): TAPSO has high water solubility, particularly in warm
water. If the powder does not dissolve completely at room temperature, gently warm the
solution on a hot plate with continuous stirring. Avoid boiling the solution.

» Bring to final volume: Once the TAPSO is completely dissolved, transfer the solution to a 100
mL graduated cylinder. Rinse the beaker with a small amount of high-purity water and add
the rinsing to the graduated cylinder to ensure all the TAPSO is transferred. Carefully add
high-purity water to bring the final volume to the 100 mL mark.

e Mix thoroughly: Transfer the solution back to a beaker or a sterile storage bottle and mix
thoroughly to ensure a homogenous solution.

o Storage: Store the 1M TAPSO stock solution at room temperature or as recommended by
the manufacturer. For long-term storage, sterile filtration and refrigeration at 2-8°C may be
considered.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of the 1M TAPSO stock
solution.
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Caption: Workflow for preparing a 1M TAPSO stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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